Cas no 19423-86-0 (Thulium(III) chloride hydrate)

• Product Name: Thulium(III) chloride hydrate
• CAS No: 19423-86-0
• MF: Cl₃H₂OTm
• MW: 293.308481693268
• MDL: MFCD00149877
• CID: 51299
• PubChem ID: 16211494
• Update Time: 2025-10-30

Thulium(III) chloride hydrate Chemical and Physical Properties

Names and Identifiers

• Thulium(III) chloride hydrate
• Thulium(III)
• r (REO)
• Thulium(III) chloride
• Thulium chloride
• Thulium Chloride Hydrate
• THULIUM CHLORIDE, HYDROUS
• thulium(iii) chloride hydrate, reacton
• THULIUM(III) CHLORIDE HYDRATE 99.9%
• Thulium(III)chloride,REacton99.9%(REO)
• THULIUM(III) CHLORIDE HYDRATE, 99.999%
• Thulium(III)chloridehydrate(99.9%-Tm)(REO)
• Thulium(III)chloride
• Cl3Tm.H2O
• thulium (iii) chloride hexahydrate
• 8380AF
• Thulium(III) chloride hydrate, REacton?
• Thulium(III) chloride hydrate, REacton(R)
• trichlorothulium;hydrate
• Thulium(III) chloride xhydrate
• MFCD00149877
• 19423-86-0
• Thulium chloride(TmCl3), hexahydrate (7CI,8CI,9CI)

• MDL： MFCD00149877
• Inchi： 1S/3ClH.H2O.Tm/h3*1H;1H2;/q;;;;+3/p-3
• InChI Key： SLIYDTRIAATWQR-UHFFFAOYSA-K
• SMILES： [Tm](Cl)(Cl)Cl.O

Computed Properties

• Exact Mass: 273.84100
• Monoisotopic Mass: 291.851342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Uncertain
• Density: g/cm3
• Melting Point: 824°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• PSA: 0.00000
• LogP: -8.98800
• Solubility: Uncertain
• Merck: 14,9394
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Thulium(III) chloride hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S26-S36
• RTECS：XP0525000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Hygroscopic. Store under Nitrogen. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Thulium(III) chloride hydrate

Thulium(III) Chloride Hydrate: An Overview of its Properties, Applications, and Recent Research

Thulium(III) chloride hydrate (CAS No. 19423-86-0) is a rare earth metal compound that has gained significant attention in various scientific and industrial applications due to its unique chemical and physical properties. This compound, also known as thulium trichloride hydrate, is a hydrated form of thulium chloride, which is a salt composed of thulium ions (Tm³⁺) and chloride ions (Cl^-).

The structure of thulium(III) chloride hydrate can vary depending on the hydration level, but it typically exists as a hexahydrate (TmCl₃·6H₂O). This compound is highly soluble in water and forms clear, colorless solutions. The solubility of thulium(III) chloride hydrate in water is approximately 100 g/L at room temperature, making it a useful reagent in various chemical processes.

In terms of physical properties, thulium(III) chloride hydrate is a white crystalline solid with a high melting point of around 550°C. It is stable under normal conditions but can decompose at high temperatures to form thulium oxide (Tm₂O₃) and hydrogen chloride (HCl). The compound is also hygroscopic, meaning it readily absorbs moisture from the air, which can affect its stability and handling.

Thulium(III) chloride hydrate has found applications in several fields due to its unique properties. One of the most significant applications is in the field of nuclear medicine. Thulium-170 (¹⁷⁰Tm), an isotope of thulium, has been studied for its potential use in medical imaging and radiotherapy. The compound serves as a precursor for the production of this isotope through neutron irradiation. Recent research has shown that ¹⁷⁰Tm can be used for targeted radionuclide therapy, particularly in the treatment of certain types of cancer.

In addition to its medical applications, thulium(III) chloride hydrate is also used in the synthesis of other thulium compounds and complexes. These compounds have applications in various areas, including catalysis, luminescent materials, and optical devices. For example, thulium-doped materials are used in the production of phosphors for LED lighting and display technologies. The luminescent properties of thulium ions make them valuable for developing materials with specific emission characteristics.

The chemical reactivity of thulium(III) chloride hydrate has also been explored in organic synthesis. It can act as a Lewis acid catalyst in various reactions, such as Friedel-Crafts alkylation and acylation. Recent studies have demonstrated its effectiveness in promoting the formation of C-C bonds under mild conditions, making it a valuable reagent in synthetic chemistry.

In the field of materials science, thulium(III) chloride hydrate has been used to synthesize nanomaterials with unique properties. For instance, thulium-doped nanoparticles have been investigated for their potential use in drug delivery systems due to their ability to target specific cells and tissues. These nanoparticles can be functionalized with various ligands to enhance their biocompatibility and therapeutic efficacy.

The environmental impact of thulium(III) chloride hydrate has also been a subject of research. While thulium itself is not considered highly toxic, the compound's environmental fate and effects need to be carefully studied to ensure its safe use. Recent studies have focused on understanding the behavior of thulium compounds in aquatic environments and their potential interactions with biological systems.

In conclusion, thulium(III) chloride hydrate (CAS No. 19423-86-0) is a versatile compound with a wide range of applications in medicine, materials science, catalysis, and more. Its unique chemical properties make it an important reagent in various research and industrial processes. As ongoing research continues to uncover new applications and improve our understanding of its behavior, the importance of this compound is likely to grow even further.